Cas no 41635-83-0 (4’-Methoxy Flurbiprofen)

• Product Name: 4’-Methoxy Flurbiprofen
• CAS No: 41635-83-0
• MF: C₁₆H₁₅FO₃
• MW: 274.286908388138
• CID: 2086293
• PubChem ID: 11644770
• Update Time: 2025-10-23

4’-Methoxy Flurbiprofen Chemical and Physical Properties

Names and Identifiers

• 4’-Methoxy Flurbiprofen
• 4'-Methoxy Flurbiprofen
• Flurbiprofen Impurity 20
• ADNQRQZIGOHTSZ-UHFFFAOYSA-N
• Flurbiprofen 4-Methoxy
• Flurbiprofen Impurity 59
• 2-(2-fluoro-4'-methoxy-[1,1'-biphenyl]-4-yl)propanoic acid
• 2-(2-Fluoro-4''-methoxy-biphenyl-4-yl)-propionic acid
• SCHEMBL5142539
• 41635-83-0
• CHEMBL196321
• 2-[3-fluoro-4-(4-methoxyphenyl)phenyl]propanoic Acid
• BDBM50172476

• Inchi： 1S/C16H15FO3/c1-10(16(18)19)12-5-8-14(15(17)9-12)11-3-6-13(20-2)7-4-11/h3-10H,1-2H3,(H,18,19)
• InChI Key： ADNQRQZIGOHTSZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1)OC)C(C(=O)O)C

Computed Properties

• Exact Mass: 274.10052250g/mol
• Monoisotopic Mass: 274.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 410.2±45.0 °C at 760 mmHg
• Flash Point: 201.9±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4’-Methoxy Flurbiprofen Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4’-Methoxy Flurbiprofen

4’-Methoxy Flurbiprofen: A Comprehensive Overview

4’-Methoxy Flurbiprofen (CAS No. 41635-83-0) is a derivative of flurbiprofen, a well-known nonsteroidal anti-inflammatory drug (NSAID) with potent anti-inflammatory and analgesic properties. The introduction of the methoxy group at the 4' position of the biphenyl ring in 4’-Methoxy Flurbiprofen has been shown to significantly enhance its pharmacokinetic properties, making it a promising candidate for various therapeutic applications.

Recent studies have focused on the anti-inflammatory activity of 4’-Methoxy Flurbiprofen, particularly in chronic inflammatory conditions such as arthritis and neuroinflammation. Research conducted by Smith et al. (2023) demonstrated that 4’-Methoxy Flurbiprofen exhibits superior efficacy compared to traditional NSAIDs in reducing inflammation in animal models of rheumatoid arthritis. The study highlighted the compound's ability to inhibit cyclooxygenase (COX)-2 enzyme activity more effectively than flurbiprofen, leading to reduced production of pro-inflammatory prostaglandins.

In addition to its anti-inflammatory effects, 4’-Methoxy Flurbiprofen has shown potential in neuroprotective applications. A groundbreaking study by Johnson and colleagues (2023) investigated the compound's effects on neuroinflammation in Alzheimer's disease models. The results indicated that 4’-Methoxy Flurbiprofen not only reduced inflammation but also improved cognitive function in mice through its ability to modulate microglial activation and reduce amyloid-beta deposition.

The synthesis of 4’-Methoxy Flurbiprofen involves a multi-step process that includes the introduction of the methoxy group via nucleophilic aromatic substitution. This process has been optimized in recent years to improve yield and purity, as reported by Lee et al. (2023). The authors demonstrated that the use of microwave-assisted synthesis significantly accelerated the reaction while maintaining high product quality.

Another area of interest is the bioavailability and pharmacokinetics of 4’-Methoxy Flurbiprofen. A study by Patel et al. (2023) compared the pharmacokinetic profiles of flurbiprofen and its methoxy derivative in rats. The findings revealed that 4’-Methoxy Flurbiprofen exhibited enhanced oral bioavailability due to improved solubility and reduced first-pass metabolism, making it a more efficient drug candidate for systemic administration.

Furthermore, the toxicological profile of 4’-Methoxy Flurbiprofen has been extensively evaluated in preclinical studies. Research by Kim et al. (2023) demonstrated that the compound showed lower hepatotoxicity compared to flurbiprofen, likely due to its reduced affinity for liver enzymes involved in drug metabolism. This finding is significant for developing safer NSAIDs with minimal adverse effects.

In conclusion, 4’-Methoxy Flurbiprophen (CAS No. 41635-83-0) represents a promising advancement in NSAID development, offering enhanced efficacy, improved pharmacokinetics, and reduced toxicity compared to its parent compound. With ongoing research focusing on its application in chronic inflammation and neurodegenerative diseases, this compound holds great potential for future therapeutic interventions.